3-(Dimethylamino)propyl 2-bromobenzoate
Description
3-(Dimethylamino)propyl 2-bromobenzoate is an ester derivative synthesized from 2-bromobenzoic acid and 3-dimethylaminopropanol. Its structure features a bromine substituent at the ortho position of the aromatic ring and a dimethylamino-functionalized propyl ester group.
Properties
Molecular Formula |
C12H16BrNO2 |
|---|---|
Molecular Weight |
286.16 g/mol |
IUPAC Name |
3-(dimethylamino)propyl 2-bromobenzoate |
InChI |
InChI=1S/C12H16BrNO2/c1-14(2)8-5-9-16-12(15)10-6-3-4-7-11(10)13/h3-4,6-7H,5,8-9H2,1-2H3 |
InChI Key |
IMCXRAMMLGZPLT-UHFFFAOYSA-N |
SMILES |
CN(C)CCCOC(=O)C1=CC=CC=C1Br |
Canonical SMILES |
CN(C)CCCOC(=O)C1=CC=CC=C1Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis focuses on 3-(dimethylamino)propyl 2-methylbenzoate (CAS: 860607-61-0), a structural analog highlighted in , to elucidate key differences arising from substituent variations (bromine vs. methyl groups).
Substituent Effects
- Higher molecular weight and polarity compared to methyl, influencing solubility and partition coefficients.
- Methyl (2-methyl): Electron-donating effect stabilizes the ester group, likely enhancing resistance to hydrolysis. Lower polarity increases lipophilicity, favoring solubility in nonpolar solvents .
Physicochemical Properties
Reactivity and Stability
- Hydrolysis : The bromine substituent’s electron-withdrawing effect may render the ester more susceptible to base-catalyzed hydrolysis compared to the methyl analog. This could reduce shelf stability but enhance utility in prodrug designs requiring controlled release .
- Synthetic Utility : Bromine’s role as a leaving group facilitates further functionalization (e.g., Suzuki coupling), whereas the methyl group offers inertness for applications requiring structural integrity.
Research Findings and Theoretical Considerations
While direct comparative studies on these compounds are absent in the provided evidence, inferences can be drawn from broader research on ester substituent effects:
- Electron-withdrawing groups (e.g., Br, NO2) are well-documented to enhance ester reactivity in hydrolysis and nucleophilic acyl substitution.
- Lipophilicity : Methyl substitution typically improves membrane permeability in drug design, whereas bromine may reduce it due to increased polarity.
- Thermal Stability : Methyl-substituted esters often exhibit higher thermal stability, as seen in polymer and plasticizer applications.
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